Cas no 3901-07-3 (Methyl 3-(4-methoxyphenyl)acrylate)

• Product Name: Methyl 3-(4-methoxyphenyl)acrylate
• CAS No: 3901-07-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 311105
• PubChem ID: 641297
• Update Time: 2025-05-28

Methyl 3-(4-methoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-methoxyphenyl)acrylate
• 2-Propenoic acid,3-(4-methoxyphenyl)-, methyl ester, (2E)-
• 4-METHOXY CINNAMIC ACID METHYLESTER
• 3-(4-methoxy-phenyl)acrylic acid methyl ester
• 4-coumaricacidmethylester
• E-3-(4-hydroxyphenyl)acrylic acid methyl ester
• METHYL
• Methyl (2E)-3-(4-methoxyphenyl)acrylate
• methyl (E)-3-(4-hydroxy-phenyl)-acrylate
• methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• Methyl p-coumarate
• METHYL P-HYDROXYCINNAMATE
• methyl trans-4-hydroxy-cinnamate
• METHYLPARA-COUMARATE
• p-Coumaric acid methyl
• trans methyl 4-hydroxycinnamate
• (2E)-3-(4-Methoxyphenyl)-2-propenoic acid methyl ester
• Methyl (E)-3-(4-methoxyphenyl)propenoate
• 4-Methoxy-trans-cinnamic acid methyl ester
• Methyl (E)-p-methoxycinnamate
• Methyl p-methoxy-trans-cinnamate
• Methyl trans-4-methoxycinnamate
• Methyl trans-p-methoxycinnamate
• 3-(4-Methoxyphenyl)-2-propenoic acid methyl ester
• AE-641/05563005
• NS00042500
• Q27159285
• SCHEMBL1237222
• AC-12823
• (E)-Methyl4-methoxycinnamate
• NSC-26461
• EN300-211931
• methyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• 832-01-9
• 4-Methoxycinnamic acid, methyl ester
• p-methoxy methyl cinnamate
• Methyl3-(4-methoxyphenyl)acrylate
• SCHEMBL1397478
• AKOS023091012
• W11634
• methyl(E)-4-methoxycinnamate
• trans(E)-p-Methoxymethylcinnamate
• CHEBI:86901
• methyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• methyl p-methoxy cinnamate
• 3901-07-3
• trans-methyl 4-methoxycinnamate
• Cinnamic acid, p-methoxy-, methyl ester
• methyl (E)-3-(4-methoxyphenyl)-2-propenoate
• EINECS 223-455-9
• Methyl 3-(4-methoxyphenyl)-2-propenoate
• W-109935
• AI3-36063
• Methyl 4-methoxycinnamate
• CS-0099561
• MS-3707
• Cinnamate, methyl p-methoxy-
• Methyl 3-(4-methoxyphenyl)propenoate
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, methyl ester
• 1F58T0S3Q7
• InChI=1/C11H12O3/c1-13-10-6-3-9(4-7-10)5-8-11(12)14-2/h3-8H,1-2H3/b8-5
• 4-methoxycinnamic acid methyl ester
• NSC26461
• Methyl(E)-p-methoxycinnamate
• 2-propenoic acid, 3-(4-methoxyphenyl)-, methyl ester, (2E)-
• (E)-Methyl 4-methoxycinnamate
• (E)-Methyl 3-(4-methoxyphenyl)acrylate
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, methyl ester, (E)-
• EN300-364716
• MFCD00188501
• UNII-1F58T0S3Q7
• AKOS000295948
• METHYL-4-METHOXYCINNAMATE
• 4-Methoxy-trans-cinnamic acid

• MDL： MFCD00188501
• Inchi： 1S/C11H12O3/c1-13-10-6-3-9(4-7-10)5-8-11(12)14-2/h3-8H,1-2H3/b8-5+
• InChI Key： VEZIKIAGFYZTCI-VMPITWQZSA-N
• SMILES： O(C)C1C=CC(/C=C/C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.102
• Melting Point: 88-89 ºC
• Boiling Point: 311 ºC
• Flash Point: 127 ºC
• PSA: 35.53000
• LogP: 1.88140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Methyl 3-(4-methoxyphenyl)acrylate

Exploring the Properties and Applications of Methyl 3-(4-methoxyphenyl)acrylate (CAS No. 3901-07-3)

Methyl 3-(4-methoxyphenyl)acrylate (CAS No. 3901-07-3) is a versatile organic compound widely used in the fields of pharmaceuticals, fragrances, and organic synthesis. This ester derivative, characterized by its methoxy and acrylate functional groups, has garnered significant attention due to its unique chemical properties and broad applicability. Researchers and industry professionals often search for terms like "Methyl 3-(4-methoxyphenyl)acrylate synthesis", "CAS 3901-07-3 uses", and "methoxy phenyl acrylate derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure features a 4-methoxyphenyl group attached to an acrylate moiety, which contributes to its reactivity and stability. This combination makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it is frequently employed in the production of flavors and fragrances, where its aromatic properties enhance scent profiles. Additionally, its role in pharmaceutical intermediates has been explored, particularly in the development of compounds with potential therapeutic benefits.

In recent years, the demand for sustainable chemistry and green synthesis methods has grown, and Methyl 3-(4-methoxyphenyl)acrylate aligns well with these trends. Researchers are investigating eco-friendly catalytic processes to produce this compound, addressing queries like "green synthesis of CAS 3901-07-3" and "biodegradable acrylate derivatives". These efforts highlight the compound's adaptability to evolving industry standards.

Another area of interest is the compound's potential in material science. Its acrylate group allows it to participate in polymerization reactions, making it a candidate for creating specialized polymers. Searches such as "Methyl 3-(4-methoxyphenyl)acrylate in polymers" and "CAS 3901-07-3 material applications" reflect this growing curiosity. Such polymers could find use in coatings, adhesives, or even biomedical materials, showcasing the compound's versatility.

From an analytical perspective, Methyl 3-(4-methoxyphenyl)acrylate is often studied using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods help confirm its purity and structure, which are critical for its applications. Questions like "how to analyze CAS 3901-07-3" and "NMR data for Methyl 3-(4-methoxyphenyl)acrylate" are common among chemists seeking to characterize the compound accurately.

In conclusion, Methyl 3-(4-methoxyphenyl)acrylate (CAS No. 3901-07-3) is a multifaceted compound with significant industrial and scientific value. Its applications span fragrances, pharmaceuticals, and material science, while its compatibility with green chemistry principles ensures its continued relevance. As research progresses, this compound is likely to remain a focal point for innovation, addressing both current and future challenges in chemistry and beyond.